3-Methyl-N-(4-((pyridin-3-ylmethyl)amino)phenyl)benzamide
Overview
Description
3-Methyl-N-(4-((pyridin-3-ylmethyl)amino)phenyl)benzamide is an organic compound belonging to the class of benzanilides. These compounds are characterized by an anilide group in which the carboxamide group is substituted with a benzene ring . The molecular formula of this compound is C20H19N3O, and it has a molecular weight of 317.38436 g/mol .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Methyl-N-(4-((pyridin-3-ylmethyl)amino)phenyl)benzamide typically involves the reaction of 3-methylbenzoic acid with 4-aminobenzylamine in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction is carried out in an organic solvent such as dichloromethane at room temperature .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve similar reaction conditions with optimization for yield and purity, including the use of automated reactors and purification systems.
Chemical Reactions Analysis
Types of Reactions
3-Methyl-N-(4-((pyridin-3-ylmethyl)amino)phenyl)benzamide undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents such as
Properties
Molecular Formula |
C20H19N3O |
|---|---|
Molecular Weight |
317.4g/mol |
IUPAC Name |
3-methyl-N-[4-(pyridin-3-ylmethylamino)phenyl]benzamide |
InChI |
InChI=1S/C20H19N3O/c1-15-4-2-6-17(12-15)20(24)23-19-9-7-18(8-10-19)22-14-16-5-3-11-21-13-16/h2-13,22H,14H2,1H3,(H,23,24) |
InChI Key |
QQQAICDDOQTTJJ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC=C(C=C2)NCC3=CN=CC=C3 |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC=C(C=C2)NCC3=CN=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{4-[(2-pyridinylmethyl)amino]phenyl}-2-furamide](/img/structure/B499503.png)
![N-[3-bromo-5-methoxy-4-(pyridin-3-ylmethoxy)benzyl]propan-1-amine](/img/structure/B499504.png)
![1-[5-(3-chloro-4-methoxyphenyl)furan-2-yl]-N-(pyridin-2-ylmethyl)methanamine](/img/structure/B499505.png)
![N'-{[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl}-N,N-dimethylethane-1,2-diamine](/img/structure/B499506.png)
![N-[[5-(3-chloro-2-methylphenyl)furan-2-yl]methyl]-2H-tetrazol-5-amine](/img/structure/B499509.png)
![1-[5-(4-bromo-3-methylphenyl)furan-2-yl]-N-(pyridin-3-ylmethyl)methanamine](/img/structure/B499511.png)
![N'-{[5-(4-fluorophenyl)furan-2-yl]methyl}-N,N-dimethylethane-1,2-diamine](/img/structure/B499512.png)
![2-({[5-(3-Chloro-2-methylphenyl)furan-2-yl]methyl}amino)ethanol](/img/structure/B499514.png)
![N-{[5-(2,4-dichlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine](/img/structure/B499515.png)
![1-{4-[5-({[2-(Dimethylamino)ethyl]amino}methyl)furan-2-yl]phenyl}ethanol](/img/structure/B499520.png)
![1-[5-(3-chloro-4-methoxyphenyl)furan-2-yl]-N-(tetrahydrofuran-2-ylmethyl)methanamine](/img/structure/B499521.png)
![1-[5-(4-fluorophenyl)furan-2-yl]-N-(thiophen-2-ylmethyl)methanamine](/img/structure/B499522.png)
![1-[5-(4-fluorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine](/img/structure/B499523.png)
![({3-BROMO-5-METHOXY-4-[(PYRIDIN-3-YL)METHOXY]PHENYL}METHYL)({2-[(1-METHYL-1H-1,2,3,4-TETRAZOL-5-YL)SULFANYL]ETHYL})AMINE](/img/structure/B499525.png)
